3-(2,2-Difluoroethyl)azetidine, trifluoroacetic acid

• IUPAC Name: 3-(2,2-difluoroethyl)azetidine;2,2,2-trifluoroacetic acid
• InChI: InChI=1S/C5H9F2N.C2HF3O2/c6-5(7)1-4-2-8-3-4;3-2(4,5)1(6)7/h4-5,8H,1-3H2;(H,6,7)
• InChI Key: AMEASHQTDSJCTI-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1)CC(F)F.C(=O)(C(F)(F)F)O
• Molecular Formula: C7H10F5NO2
• Molecular Weight: 235.15 g/mol
• CAS RN: 1909305-36-7

Description

“3-(2,2-Difluoroethyl)azetidine, trifluoroacetic acid” is a chemical compound with the CAS Number: 1909305-36-7. It has a molecular weight of 235.15. The compound is stored at a temperature of 4°C and is in powder form. The IUPAC name for this compound is 3-(2,2-difluoroethyl)azetidine 2,2,2-trifluoroacetate.

Molecular Structure Analysis

The InChI code for “3-(2,2-Difluoroethyl)azetidine, trifluoroacetic acid” is 1S/C5H9F2N.C2HF3O2/c6-5(7)1-4-2-8-3-4;3-2(4,5)1(6)7/h4-5,8H,1-3H2; (H,6,7). This code provides a standard way to encode the compound’s molecular structure and formula.

Physical And Chemical Properties Analysis

The compound “3-(2,2-Difluoroethyl)azetidine, trifluoroacetic acid” is a powder and is stored at a temperature of 4°C. It has a molecular weight of 235.15.

Scientific Research Applications

Transition-Metal-Free Synthesis

A notable application involves the transition-metal-free, three-component coupling process. This approach utilizes N-substituted aziridines, arynes, and water, promoted by trifluoroacetic acid (TFA), to produce medicinally important derivatives. For instance, using azetidines in this reaction yields N-aryl γ-amino alcohol derivatives, demonstrating the versatility of azetidine-based compounds in synthesizing complex molecules with potential therapeutic applications (Roy, Baviskar, & Biju, 2015).

Synthesis of Constrained Azaheterocycles

Another significant research application is the development of nonactivated 1-alkyl-2-(trifluoromethyl)azetidines. This method starts from ethyl 4,4,4-trifluoroacetoacetate, leading to a new class of constrained azaheterocycles. The reactivity profile of these compounds, facilitated by trifluoroacetic acid, highlights their potential in creating diverse α-(trifluoromethyl)amines through regiospecific ring opening, pointing to unique reactivity compared to other electron-withdrawing groups at C2 (Kenis et al., 2012).

PET Imaging Ligand Synthesis

The compound also finds application in the synthesis of new positron emission tomography (PET) ligands for nicotinic receptors. For example, the synthesis and in vivo binding properties of 2-fluoro-3-[2(S)-2-azetidinylmethoxy]pyridine, a ligand for human alpha4beta2 nicotinic acetylcholine receptor subtype, have been explored. This research underscores the utility of azetidine derivatives in developing diagnostic tools for neurological research (Doll et al., 1999).

Acid Catalysis and Interconversion

Furthermore, trifluoroacetic acid catalyzes the interconversion and solvolysis of various adducts, such as the Diels–Alder adduct and 1,2-diazetidine, among others. This process, involving trifluoroacetic acid, is instrumental in understanding the chemical transformations and stability of azetidine-based compounds under different conditions (Mackay & Pilger, 1974).

Safety and Hazards

The compound has been assigned the GHS07 pictogram, indicating that it poses certain hazards. The hazard statements associated with it are H302, H315, H319, and H335. Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.